Cas no 190896-16-3 (Butanoic acid,3-chloro-3-methyl-2-oxo-, methyl ester)

• Product Name: Butanoic acid,3-chloro-3-methyl-2-oxo-, methyl ester
• CAS No: 190896-16-3
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 115892
• PubChem ID: 45119164
• Update Time: 2025-04-18

Butanoic acid,3-chloro-3-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-chloro-3-methyl-2-oxo-, methyl ester
• Butanoic acid, 3-chloro-3-methyl-2-oxo-, methyl ester
• 190896-16-3
• Butanoic acid,3-chloro-3-methyl-2-oxo-,methyl ester

• Inchi： 1S/C6H9ClO3/c1-6(2,7)4(8)5(9)10-3/h1-3H3
• InChI Key： CMLUFBVUULDRRK-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OC)=O)(C)C

Computed Properties

• Exact Mass: 164.02407
• Monoisotopic Mass: 164.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 43.37